Cas no 137629-29-9 (NAPHTHOLAS-BIBUTYRATE)

• Product Name: NAPHTHOLAS-BIBUTYRATE
• CAS No: 137629-29-9
• MF: C₂₂H₂₀BrNO₄
• MW: 442.302505493164
• CID: 901837
• Update Time: 2026-04-29

NAPHTHOLAS-BIBUTYRATE Chemical and Physical Properties

Names and Identifiers

• NAPHTHOLAS-BIBUTYRATE

Computed Properties

• Exact Mass: 441.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• PSA: 64.63000
• LogP: 5.64170